Cas no 4525-33-1 (methoxycarbonyl methyl carbonate)

• Product Name: methoxycarbonyl methyl carbonate
• CAS No: 4525-33-1
• MF: C₄H₆O₅
• MW: 134.087441921234
• MDL: MFCD00008419
• CID: 329609
• PubChem ID: 3086
• Update Time: 2025-05-20

methoxycarbonyl methyl carbonate Chemical and Physical Properties

Names and Identifiers

• Dicarbonic acid,C,C'-dimethyl ester
• Dimethyl dicarbonate
• DIMETHYL DICARBONATE FOR SYNTHESIS
• methoxycarbonyl methyl carbonate
• Bis(trichloromethyl)carbonate
• DMPC Dimethyl pyrocarbonate Pyrocarbonic acid dimethyl ester
• DIMETHYL DICARBONATE [FCC]
• 4525-33-1
• Dimethyl pyrocarbonate
• SY274597
• dimethylpyrocarbonate
• Dimethyldicarbonate
• Dicarbonic acid, 1,3-dimethyl ester
• NS00006957
• E-242
• Dimethyl dicarbonate, for histidine methylation
• Pyrocarbonic acid dimethyl ester
• D95912
• Velcorin
• SCHEMBL48007
• UNII-1AY9229ZMG
• CHEBI:173546
• Q416985
• INS-242
• Baycovin; DEPA;Dekapex; Diethyl dicarbonate;Ue 5908
• Dicarbonic acid, C,C'-dimethyl ester
• FT-0625077
• HSDB 8117
• GZDFHIJNHHMENY-UHFFFAOYSA-N
• AKOS015892861
• EN300-317040
• Formic acid, oxydi-, dimethyl ester
• Dicarbonic acid, dimethyl ester
• 1AY9229ZMG
• W-106157
• Dimethyl oxydiformate
• EINECS 224-859-8
• Methyl pyrocarbonate
• MFCD00008419
• INS NO.242
• Formic acid, oxydi-, dimethyl ester (7CI,8CI)
• DTXSID2052108
• Dimethyl pyrocarbonate; Methyl pyrocarbonate; Pyrocarbonic acid dimethyl ester; Velcorin
• DTXCID4030675
• DMDCDimethyl pyrocarbonate
• DB-051287

• MDL： MFCD00008419
• Inchi： 1S/C4H6O5/c1-7-3(5)9-4(6)8-2/h1-2H3
• InChI Key： GZDFHIJNHHMENY-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 134.02200
• Monoisotopic Mass: 134.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.25 g/mL at 25 °C(lit.)
• Melting Point: 15-17℃
• Boiling Point: 45-46 °C5 mm Hg(lit.)
• Flash Point: 80 °C
• Refractive Index: n20/D 1.392(lit.)
• Solubility: 35g/l (decomposition)
• PSA: 61.83000
• LogP: 0.53580
• Solubility: Not determined

methoxycarbonyl methyl carbonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H314-H330
• Warning Statement： P260-P280-P284-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 21/22-23-34
• Safety Instruction： S18; S26; S28; S36/37/39; S38; S45
• FLUKA BRAND F CODES：9-21
• RTECS：HT0362500
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Explosive Limit：3-29.9%(V)
• Risk Phrases：R21/22
• Packing Group：II
• Safety Term：6.1(a)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on methoxycarbonyl methyl carbonate

Professional Introduction to Methoxycarbonyl Methyl Carbonate (CAS No. 4525-33-1)

Methoxycarbonyl methyl carbonate, with the chemical formula C₄H₆O₅, is a significant compound in the field of organic synthesis and pharmaceutical applications. Its CAS number, 4525-33-1, identifies it as a specific and well-characterized substance, widely recognized for its utility in various synthetic transformations. This compound belongs to the class of carbonates and is particularly valued for its role as an intermediate in the synthesis of fine chemicals and pharmaceuticals.

The structure of methoxycarbonyl methyl carbonate consists of a central carbon atom double-bonded to an oxygen atom, flanked by two ester groups. This unique structural feature makes it a versatile reagent in organic chemistry, particularly in the formation of esters and other functional groups. The compound's reactivity stems from its ability to participate in nucleophilic substitution reactions, where it can serve as a protecting group or a synthetic intermediate.

In recent years, methoxycarbonyl methyl carbonate has garnered attention in the pharmaceutical industry due to its role in the synthesis of active pharmaceutical ingredients (APIs). Its application in drug development has been particularly notable in the production of antiviral and anti-inflammatory agents. The compound's ability to facilitate the introduction of ester functionalities into complex molecular frameworks has made it an indispensable tool for medicinal chemists.

One of the most compelling aspects of methoxycarbonyl methyl carbonate is its use in peptide coupling reactions. In peptide synthesis, protecting groups are often employed to prevent unwanted side reactions. Methoxycarbonyl methyl carbonate serves as an effective protecting group for carboxylic acids, allowing for selective and efficient peptide bond formation. This has been particularly useful in the synthesis of peptide-based drugs, where precision and yield are critical.

Recent advancements in green chemistry have also highlighted the importance of methoxycarbonyl methyl carbonate as an environmentally friendly reagent. Its use in catalytic processes has reduced the need for harsher solvents and reagents, aligning with the growing emphasis on sustainable chemical practices. Researchers have developed novel catalytic systems that enhance the efficiency of reactions involving methoxycarbonyl methyl carbonate, further demonstrating its versatility and importance.

The compound's role in material science is another area of growing interest. Methoxycarbonyl methyl carbonate has been explored as a precursor in the synthesis of polymers and coatings. Its ability to introduce ester groups into polymer backbones enhances material properties such as flexibility and biodegradability. These attributes make it particularly valuable in the development of advanced materials for applications ranging from packaging to biomedical devices.

In conclusion, methoxycarbonyl methyl carbonate (CAS No. 4525-33-1) is a multifaceted compound with significant applications across various industries. Its role in pharmaceutical synthesis, peptide coupling, green chemistry, and material science underscores its importance as a synthetic intermediate. As research continues to uncover new applications and innovative uses for this compound, its relevance is expected to grow even further.